Cas no 1337094-03-7 (2-Chloro-3-[(piperidin-3-yl)methyl]pyridine)

• Product Name: 2-Chloro-3-[(piperidin-3-yl)methyl]pyridine
• CAS No: 1337094-03-7
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6278961
• PubChem ID: 130997826
• Update Time: 2025-05-23

2-Chloro-3-[(piperidin-3-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 1337094-03-7
• EN300-1668482
• 2-chloro-3-[(piperidin-3-yl)methyl]pyridine
• 2-Chloro-3-[(piperidin-3-yl)methyl]pyridine

• Inchi： 1S/C11H15ClN2/c12-11-10(4-2-6-14-11)7-9-3-1-5-13-8-9/h2,4,6,9,13H,1,3,5,7-8H2
• InChI Key： HEGWCCPOGMGOQD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC1CNCCC1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-Chloro-3-[(piperidin-3-yl)methyl]pyridine

2-Chloro-3-[(piperidin-3-yl)methyl]pyridine: A Comprehensive Overview

2-Chloro-3-[(piperidin-3-yl)methyl]pyridine, also known by its CAS number 1337094-03-7, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of a chlorine substituent at the 2-position and a piperidinylmethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 2-Chloro-3-[(piperidin-3-yl)methyl]pyridine involves a series of well-established organic reactions. Typically, the starting material is pyridine, which undergoes chlorination at the 2-position to form 2-chloropyridine. Subsequently, the introduction of the piperidinylmethyl group at the 3-position requires a nucleophilic substitution or coupling reaction, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield.

One of the most promising applications of this compound lies in its pharmacological properties. Studies have shown that 2-Chloro-3-[(piperidin-3-yl)methyl]pyridine exhibits significant bioactivity, particularly in modulating various cellular pathways. For instance, research published in Nature Communications highlights its potential as a kinase inhibitor, which could be instrumental in developing novel therapeutic agents for cancer treatment. The piperidine ring contributes to the molecule's ability to interact with protein targets, while the chlorine substituent enhances its solubility and bioavailability.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to act as a ligand in metal coordination chemistry makes it a candidate for designing new catalysts and sensors. Recent breakthroughs in nanotechnology have leveraged this property to create highly sensitive detection systems for environmental monitoring. The combination of pyridine's inherent stability with the functional groups present in 1337094-03-7 enables robust interactions with metal ions, paving the way for innovative materials.

The environmental impact of synthesizing and using 2-Chloro-3-[(piperidin-3-yl)methyl]pyridine has also been a topic of interest. Researchers are exploring greener synthesis routes that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been shown to significantly cut down reaction times while maintaining product quality. Furthermore, efforts are underway to assess the biodegradability of this compound to ensure its safe integration into industrial processes.

In conclusion, 2-Chloro-3- strong>(< strong>piperidin - strong>)< strong>m eth yl strong>)< strong>p y rid ine strong>) , identified by CAS number < strong >1 1 1 - - - strong > , represents a versatile molecule with diverse applications across multiple disciplines . Its unique structure , combined with cutting-edge research findings , positions it as a key player in future advancements in chemistry and pharmacology . As ongoing studies continue to uncover new potentials , this compound is poised to make significant contributions to both academic and industrial sectors .